Cas no 1538-72-3 (Phosphonic acid,P-(1-methylethyl)-, diphenyl ester)

• Product Name: Phosphonic acid,P-(1-methylethyl)-, diphenyl ester
• CAS No: 1538-72-3
• Molecular Formula: C₁₅H₁₇O₃P
• Molecular Weight: 276.26748
• CID: 169921
• PubChem ID: 6451289

Phosphonic acid,P-(1-methylethyl)-, diphenyl ester Properties

Names and Identifiers

• Phosphonic acid,P-(1-methylethyl)-, diphenyl ester
• [phenoxy(propan-2-yl)phosphoryl]oxybenzene
• AC1O5339
• Diphenyl (1-methylethyl)phosphonate
• diphenyl isopropylphosphonate
• isopropyl-phosphonic acid diphenyl ester
• Isopropylphosphonsaeurediphenylester
• Isopropyl-phosphonsaeure-diphenylester
• O,O-bisphenyl isopropyl phosphonate
• Phosphonic acid, (1-methylethyl)-, diphenyl ester
• 1538-72-3
• DTXSID00165421
• SCHEMBL1727266

• InChIKey： HKYWEKLIWPYEOV-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H17O3P/c1-13(2)19(16,17-14-9-5-3-6-10-14)18-15-11-7-4-8-12-15/h3-13H,1-2H3
• SMILES： C1C=CC(OP(OC2C=CC=CC=2)(=O)C(C)C)=CC=1

Computed Properties

• Exact Mass: 276.09161
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 276.091531
• Heavy Atom Count: 19
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 4.74590
• PSA: 35.53
• Refractive Index: 1.541
• Boiling Point: 367.5°Cat760mmHg
• Flash Point: 189.7°C
• Density: 1.154